Cas no 120321-72-4 ((1-Methyl-1H-1,2,3-benzotriazol-5-yl)methanol)

(1-Methyl-1H-1,2,3-benzotriazol-5-yl)methanol is a heterocyclic compound featuring a benzotriazole core substituted with a hydroxymethyl group at the 5-position and a methyl group at the 1-position. This structure imparts versatility in applications such as organic synthesis, where it serves as a key intermediate for constructing more complex molecules. The hydroxymethyl group offers a reactive site for further functionalization, enabling derivatization into esters, ethers, or other derivatives. Its benzotriazole moiety contributes to stability and potential coordination properties, making it useful in materials science and pharmaceutical research. The compound is typically handled under standard laboratory conditions, with purity and consistency being critical for reproducible results in synthetic workflows.
(1-Methyl-1H-1,2,3-benzotriazol-5-yl)methanol structure
120321-72-4 structure
Product Name:(1-Methyl-1H-1,2,3-benzotriazol-5-yl)methanol
CAS No:120321-72-4
MF:C8H9N3O
MW:163.176561117172
MDL:MFCD00962482
CID:63490
PubChem ID:2776552
Update Time:2025-05-28

(1-Methyl-1H-1,2,3-benzotriazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (1-Methyl-1H-benzo[d][1,2,3]triazol-5-yl)methanol
    • (1-methylbenzotriazol-5-yl)methanol
    • 1-Methyl-1H-benzotriazol-5-methanol
    • 1-Methyl-1H-benzotriazole-5-methanol
    • (1-METHYL-1H-1,2,3-BENZOTRIAZOL-5-YL)METHANOL
    • (1-Methyl-1H-1,2,3-benzotriazole-5-yl)Methanol
    • (1-Methyl-1H-benzotriazol-5-yl)methanol
    • A804488
    • 1H-Benzotriazole-5-methanol, 1-methyl-
    • SCHEMBL1939333
    • Z1201620716
    • AC-4627
    • W-205090
    • HVLCKOBNGNRDPT-UHFFFAOYSA-N
    • DS-1484
    • AKOS006228041
    • RYD
    • 120321-72-4
    • (1-methyl-1H-1,2,3-benzotriazol-5-yl)methanol, AldrichCPR
    • MFCD00962482
    • SDCCGMLS-0066043.P001
    • A804487
    • EN300-82608
    • PS-4303
    • FT-0604515
    • (1-methyl-5-benzotriazolyl)methanol
    • DTXSID20380179
    • (1-methyl-1,2,3-benzotriazol-5-yl)methanol
    • DB-025628
    • 820-369-9
    • (1-Methyl-1H-1,2,3-benzotriazol-5-yl)methanol
    • MDL： MFCD00962482
    • Inchi： 1S/C8H9N3O/c1-11-8-3-2-6(5-12)4-7(8)9-10-11/h2-4,12H,5H2,1H3
    • InChI Key： HVLCKOBNGNRDPT-UHFFFAOYSA-N
    • SMILES： OCC1C=CC2=C(C=1)N=NN2C

Computed Properties

  • Exact Mass: 163.07500
  • Monoisotopic Mass: 163.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 50.9A^2

Experimental Properties

  • Density: 1.34
  • Melting Point: 94-96 ºC
  • Boiling Point: 375.1°Cat760mmHg
  • Flash Point: 180.6°C
  • Refractive Index: 1.668
  • PSA: 50.94000
  • LogP: 0.46060

(1-Methyl-1H-1,2,3-benzotriazol-5-yl)methanol Security Information

(1-Methyl-1H-1,2,3-benzotriazol-5-yl)methanol Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(1-Methyl-1H-1,2,3-benzotriazol-5-yl)methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019095456-1g
(1-Methyl-1H-benzo[d][1,2,3]triazol-5-yl)methanol
 120321-72-4 95%
1g
 $196.88 2023-09-04
TRC
M289823-25mg
(1-Methyl-1H-1,2,3-benzotriazol-5-yl)methanol
 120321-72-4
25mg
 $64.00 2023-05-18
TRC
M289823-100mg
(1-Methyl-1H-1,2,3-benzotriazol-5-yl)methanol
 120321-72-4
100mg
 $133.00 2023-05-18
TRC
M289823-250mg
(1-Methyl-1H-1,2,3-benzotriazol-5-yl)methanol
 120321-72-4
250mg
 $259.00 2023-05-18
TRC
M289823-500mg
(1-Methyl-1H-1,2,3-benzotriazol-5-yl)methanol
 120321-72-4
500mg
 $408.00 2023-05-18
Apollo Scientific
OR23373-250mg
(1-Methyl-1H-1,2,3-benzotriazol-5-yl)methanol
 120321-72-4
250mg
 £95.00 2023-09-02
Apollo Scientific
OR23373-1g
(1-Methyl-1H-1,2,3-benzotriazol-5-yl)methanol
 120321-72-4
1g
 £210.00 2023-09-02
abcr
AB149460-1 g
(1-Methyl-1H-1,2,3-benzotriazol-5-yl)methanol, 95%; .
 120321-72-4 95%
1 g
 €202.40 2023-07-20
abcr
AB149460-5 g
(1-Methyl-1H-1,2,3-benzotriazol-5-yl)methanol, 95%; .
 120321-72-4 95%
5 g
 €537.50 2023-07-20
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M892367-1g
(1-Methyl-1H-benzo[d][1,2,3]triazol-5-yl)methanol
 120321-72-4 ≥95%
1g
 1,980.00 2021-05-17

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